3-Allylamino-2-methyl-4-(methylsulfonyl)benzoic acid
Description
3-Allylamino-2-methyl-4-(methylsulfonyl)benzoic acid is a useful research compound. Its molecular formula is C12H15NO4S and its molecular weight is 269.32 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H15NO4S |
|---|---|
Molecular Weight |
269.32 g/mol |
IUPAC Name |
2-methyl-4-methylsulfonyl-3-(prop-2-enylamino)benzoic acid |
InChI |
InChI=1S/C12H15NO4S/c1-4-7-13-11-8(2)9(12(14)15)5-6-10(11)18(3,16)17/h4-6,13H,1,7H2,2-3H3,(H,14,15) |
InChI Key |
KTMYRSFUTBFNIU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1NCC=C)S(=O)(=O)C)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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